Cas no 1599165-20-4 (CID 116557343)

• Product Name: CID 116557343
• CAS No: 1599165-20-4
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5292215
• Update Time: 2025-05-19

CID 116557343 Chemical and Physical Properties

Names and Identifiers

• CID 116557343
• 2-Propyn-1-one, 1-(4-aminocyclohexyl)-

• Inchi： 1S/C9H13NO/c1-2-9(11)7-3-5-8(10)6-4-7/h1,7-8H,3-6,10H2
• InChI Key： VXCMNKYJURZFMZ-UHFFFAOYSA-N
• SMILES： C(C1CCC(N)CC1)(=O)C#C

Experimental Properties

• Density: 1.038±0.06 g/cm3(Predicted)
• Boiling Point: 253.9±29.0 °C(Predicted)
• pka: 10.28±0.70(Predicted)

Additional information on CID 116557343

Chemical Profile of CAS No. 1599165-20-4 and Product Name CID 116557343

CAS No. 1599165-20-4 is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique chemical structure, exhibits promising properties that make it a valuable candidate for further research and development. The molecular framework of CAS No. 1599165-20-4 incorporates a blend of functional groups that contribute to its reactivity and potential biological activity, positioning it as a key player in the design of novel therapeutic agents.

The product name CID 116557343, derived from the Chemical Abstracts Service (CAS) registry, further underscores the compound's significance in the scientific community. This identifier is widely recognized and utilized by researchers to access detailed information about the compound's properties, synthesis methods, and potential applications. The intersection of CAS No. 1599165-20-4 and CID 116557343 represents a convergence of chemical identity and scientific utility, making it an intriguing subject for advanced studies.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse compounds in drug discovery. CAS No. 1599165-20-4, with its complex molecular architecture, has been explored as a scaffold for developing new pharmacophores. These pharmacophores are essential for interacting with biological targets, thereby modulating physiological processes. The compound's ability to undergo various chemical transformations has opened doors for synthetic chemists to create derivatives with enhanced efficacy and reduced side effects.

In the realm of bioorganic chemistry, CAS No. 1599165-20-4 has been investigated for its potential role in inhibiting key enzymes involved in inflammatory pathways. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by selectively targeting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of pro-inflammatory mediators, making them attractive targets for therapeutic intervention. The structural features of CAS No. 1599165-20-4 have been fine-tuned to optimize binding affinity and selectivity, which are critical factors in drug design.

The synthesis of CAS No. 1599165-20-4 involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Techniques such as cross-coupling reactions, hydrogenation, and oxidation have been employed to construct the desired molecular framework. These synthetic strategies not only highlight the versatility of the compound but also demonstrate the progress achieved in synthetic organic chemistry over recent decades. The development of efficient synthetic routes is essential for large-scale production, ensuring that researchers have access to sufficient quantities of the compound for further investigation.

Computational chemistry has played a pivotal role in understanding the behavior of CAS No. 1599165-20-4 at the molecular level. Advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, have provided insights into the compound's interactions with biological targets. These computational studies have helped researchers predict binding affinities, optimize drug-like properties, and identify potential lead compounds for further development. The integration of computational tools with experimental data has accelerated the drug discovery process significantly.

One of the most compelling aspects of CAS No. 1599165-20-4 is its potential application in addressing unmet medical needs. The compound's unique chemical profile has been explored in preclinical studies aimed at evaluating its efficacy and safety profiles. These studies have shown encouraging results in models of inflammation and pain management, paving the way for clinical trials in humans. The transition from bench to bedside is a critical step in bringing new therapies to patients who suffer from chronic inflammatory conditions.

The regulatory landscape surrounding novel compounds like CAS No. 1599165-20-4 is stringent but well-defined, ensuring that only safe and effective drugs reach the market. Regulatory agencies require comprehensive data on a compound's chemical composition, pharmacological activity, toxicology profile, and manufacturing processes before approving its use for therapeutic purposes. Compliance with these regulations is essential for ensuring patient safety and maintaining public trust in pharmaceutical products.

Future research directions for CAS No. 1599165-20-4 include exploring its potential as an antineoplastic agent or as a modulator of neurodegenerative diseases. The compound's ability to interact with multiple biological targets suggests broad therapeutic applications beyond inflammation management alone. By leveraging cutting-edge technologies such as CRISPR gene editing and mRNA therapy, researchers aim to harness the full potential of this versatile compound.

In conclusion,CAS No. 1599165-20-4 represents a significant advancement in pharmaceutical chemistry with far-reaching implications for human health care。The intersection of traditional organic synthesis with modern computational methods has unlocked new possibilities for developing innovative therapeutic agents。As research continues to uncover new applications for this remarkable compound，it is poised to play an increasingly important role in addressing some of society's most pressing medical challenges。The journey from discovery to application exemplifies the collaborative nature of scientific inquiry，bringing together chemists，biologists，and clinicians to push the boundaries of medicine forward。